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Compound Name: RO2959 monohydrochloride

Cat. No.: B560445

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RO2959 monohydrochloride is a potent and selective inhibitor of the Calcium Release-

Activated Calcium (CRAC) channel, which plays a crucial role in the immune system.

Specifically, it blocks store-operated calcium entry (SOCE) mediated by the Orai1/Stim1

channels.[1] This inhibition of calcium influx has significant downstream effects, including the

suppression of T-cell activation and proliferation, as well as the reduction of pro-inflammatory

cytokine production. These properties make RO2959 monohydrochloride a valuable tool for

in vivo studies in mouse models of autoimmune and inflammatory diseases.

Mechanism of Action
RO2959 monohydrochloride targets the CRAC channel, a key component of the cellular

calcium signaling pathway. The binding of a ligand to a surface receptor triggers the release of

calcium from the endoplasmic reticulum (ER). This depletion of ER calcium stores is sensed by

STIM1 proteins, which then translocate and activate Orai1 channels in the plasma membrane.

The opening of Orai1 channels allows for the influx of extracellular calcium, a process known

as SOCE. This sustained increase in intracellular calcium is essential for the activation of
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various cellular processes, including gene transcription, cell proliferation, and cytokine release.

RO2959 monohydrochloride effectively blocks the Orai1 channel, thereby inhibiting SOCE

and its downstream consequences.
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Mechanism of action of RO2959 monohydrochloride.

Quantitative Data
While specific in vivo dosage data for RO2959 monohydrochloride in mouse models is not

readily available in the public domain, the following table summarizes its in vitro activity.

Researchers can use this information as a reference for designing in vivo studies, starting with

lower doses and performing dose-escalation experiments to determine the optimal therapeutic

window. For context, a similar CRAC channel inhibitor, BTP2, has been reported to be well-

tolerated in mice at doses up to 30 mg/kg administered orally.
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Parameter Value Cell Line/System

IC50 (CRAC Channel

Inhibition)
402 nM -

IC50 (Orai1/Stim1 Mediated

SOCE)
25 nM -

Experimental Protocols
Preparation of RO2959 Monohydrochloride for In Vivo
Administration
The following protocol describes the preparation of a 2.5 mg/mL suspended solution of

RO2959 monohydrochloride suitable for oral (p.o.) or intraperitoneal (i.p.) administration in

mice.[1]

Materials:

RO2959 monohydrochloride powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl)

Procedure:

Prepare a stock solution: Dissolve RO2959 monohydrochloride in DMSO to a

concentration of 25 mg/mL.

Prepare the vehicle: In a sterile tube, mix 400 µL of PEG300 and 50 µL of Tween-80.

Formulate the final solution:
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Add 100 µL of the 25 mg/mL RO2959 monohydrochloride stock solution to the PEG300

and Tween-80 mixture.

Vortex thoroughly to ensure complete mixing.

Add 450 µL of saline to the mixture.

Vortex again to create a uniform suspension.

This procedure yields 1 mL of a 2.5 mg/mL RO2959 monohydrochloride solution. The final

vehicle composition is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

General Experimental Workflow for an In Vivo Efficacy
Study
The following diagram outlines a typical workflow for evaluating the efficacy of RO2959
monohydrochloride in a mouse model of autoimmune disease, such as experimental

autoimmune encephalomyelitis (EAE) or collagen-induced arthritis (CIA).
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A typical experimental workflow for in vivo studies.
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Key Considerations for In Vivo Studies:

Dose-finding studies: It is crucial to perform preliminary dose-finding studies to determine the

maximum tolerated dose (MTD) and the optimal effective dose of RO2959
monohydrochloride in the specific mouse model being used.

Administration route: The choice of administration route (oral gavage or intraperitoneal

injection) may depend on the experimental design and the desired pharmacokinetic profile.

Frequency of administration: The dosing frequency should be determined based on the

pharmacokinetic properties of RO2959 monohydrochloride, which may need to be

established in preliminary studies.

Control groups: Appropriate vehicle control groups are essential for interpreting the results

accurately.

Ethical considerations: All animal experiments must be conducted in accordance with

institutional and national guidelines for animal welfare.

Conclusion
RO2959 monohydrochloride is a powerful research tool for investigating the role of CRAC

channels and SOCE in various physiological and pathological processes. While specific in vivo

dosage information for mouse models is not extensively documented, the provided formulation

protocol and general experimental workflow, in conjunction with the in vitro potency data, offer

a solid foundation for researchers to design and conduct their own in vivo efficacy studies.

Careful dose-finding experiments are recommended to establish the optimal therapeutic

window for this compound in the chosen animal model.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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